1-(3-Fluorophenyl)-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 1-(3-fluorophenyl)-1,2,3,4-tetrahydroisoquinoline
• InChI: InChI=1S/C15H14FN/c16-13-6-3-5-12(10-13)15-14-7-2-1-4-11(14)8-9-17-15/h1-7,10,15,17H,8-9H2
• InChI Key: VAGIVNDTBJRQGB-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(C2=CC=CC=C21)C3=CC(=CC=C3)F
• Molecular Formula: C15H14FN
• Molecular Weight: 227.28 g/mol

Description

“1-(3-Fluorophenyl)-1,2,3,4-tetrahydroisoquinoline” is a complex organic compound. It contains a fluorophenyl group, which is a phenyl ring (a hexagonal ring of carbon atoms) with a fluorine atom attached, and a tetrahydroisoquinoline group, which is a bicyclic structure containing a benzene ring fused to a nitrogen-containing ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the fluorophenyl and tetrahydroisoquinoline groups. The fluorine atom would be expected to have a significant impact on the electronic properties of the molecule, due to its high electronegativity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the fluorine atom and the nitrogen in the tetrahydroisoquinoline ring. Fluorine is highly electronegative and would likely influence the compound’s reactivity with nucleophiles and bases.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorine atom could influence properties such as polarity, boiling point, and melting point.

Future Directions

The study of fluorinated organic compounds is an active area of research, due to the unique properties imparted by the fluorine atom. This compound could potentially be of interest in fields such as medicinal chemistry, materials science, or synthetic chemistry.